Cas no 1152657-16-3 (1-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine
• CAS No: 1152657-16-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5699398
• PubChem ID: 43158858
• Update Time: 2025-05-22

1-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1152657-16-3
• EN300-1148973
• 1-METHYL-3-(3-METHYLFURAN-2-YL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine, 1-methyl-3-(3-methyl-2-furanyl)-
• 1-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H11N3O/c1-6-3-4-13-9(6)7-5-8(10)12(2)11-7/h3-5H,10H2,1-2H3
• InChI Key： WDTGZNYSRKLCFQ-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 325.1±42.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 1-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine

1-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine

1-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine, also known by its CAS number 1152657-16-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a 3-methylfuran-2-yl group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the pyrazole ring, which can be achieved through the condensation of an amine with a carbonyl compound. The substitution at position 1 with a methyl group is often accomplished via alkylation or methylation reactions. The introduction of the 3-methylfuran-2-yl group at position 3 requires careful control over the reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these synthetic routes.

One of the most notable applications of 1-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine is in the field of drug discovery. The pyrazole moiety is known for its ability to act as a bioisostere for other heterocyclic structures, making it a versatile scaffold for medicinal chemists. The methyl and furan substituents further enhance the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications.

In addition to its pharmaceutical applications, 1-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine has also found use in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and materials synthesis. For instance, recent research has shown that this compound can act as a chelating agent in the synthesis of metal nanoparticles, which are widely used in sensing, imaging, and catalytic applications.

The toxicity profile of 1-Methyl-(3-methylfuran--yl)-pyrazol-amine has been extensively studied to ensure its safe handling and application. According to recent toxicological evaluations, the compound exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still required to fully understand its potential health risks.

Looking ahead, the development of novel derivatives of CAS No 1152657--6-- is expected to further expand its range of applications. Researchers are currently exploring modifications to the methyl and furan substituents to optimize the compound's biological activity and stability. Additionally, computational chemistry techniques are being employed to predict the compound's interactions with biological targets, paving the way for rational drug design.

In conclusion, 1-Methyl--(methylfuran--yl)--pyrazol-amine (CAS No 1--6--) is a versatile compound with promising applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.